Cas no 1018591-78-0 (4-(7-Fluoro-1H-indol-3-yl)butan-2-one)

4-(7-Fluoro-1H-indol-3-yl)butan-2-one structure
1018591-78-0 structure
Product Name:4-(7-Fluoro-1H-indol-3-yl)butan-2-one
CAS No:1018591-78-0
MF:C12H12FNO
MW:205.228186607361
CID:2431862
Update Time:2023-08-07

4-(7-Fluoro-1H-indol-3-yl)butan-2-one Chemical and Physical Properties

Names and Identifiers

    • 2-BUTANONE,4-(7-FLUORO-1H-INDOL-3-YL)-
    • 4-(7-Fluoro-1H-indol-3-yl)butan-2-one
    • Inchi: 1S/C12H12FNO/c1-8(15)5-6-9-7-14-12-10(9)3-2-4-11(12)13/h2-4,7,14H,5-6H2,1H3
    • InChI Key: FEAIIXVQLJMWQS-UHFFFAOYSA-N
    • SMILES: FC1=CC=CC2=C1NC=C2CCC(C)=O

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 244
  • Topological Polar Surface Area: 32.9
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